(E)-N-[(5-nitrothiophen-2-yl)methylidene]hydroxylamine

• IUPAC Name: (NE)-N-[(5-nitrothiophen-2-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C5H4N2O3S/c8-6-3-4-1-2-5(11-4)7(9)10/h1-3,8H/b6-3+
• InChI Key: ZALKCPUREQGXCK-ZZXKWVIFSA-N
• Canonical SMILES: C1=C(SC(=C1)[N+](=O)[O-])C=NO
• Isomeric SMILES: C1=C(SC(=C1)[N+](=O)[O-])/C=N/O
• Molecular Formula: C5H4N2O3S
• Molecular Weight: 172.16 g/mol
• CAS RN: 6030-18-8

Description

(E)-N-[(5-nitrothiophen-2-yl)methylidene]hydroxylamine, also known as 5-nitro-2-thiophenecarboxaldehyde oxime, is a highly reactive, nitrogen-containing organic compound. It is a versatile reagent used for various organic synthesis reactions, including the synthesis of heterocyclic compounds, amino acids, and peptides. It has been widely studied for its potential applications in medicinal chemistry, biochemistry, and drug development.

Scientific Research Applications

(E)-N-[(5-nitrothiophen-2-yl)methylidene]hydroxylamine has been studied for its potential applications in medicinal chemistry, biochemistry, and drug development. It has been used as a starting material for the synthesis of heterocyclic compounds, amino acids, and peptides. It has also been studied for its potential use in the synthesis of anti-cancer drugs, antiviral agents, and antibiotics.

Mechanism of Action

The mechanism of action of (E)-N-[(5-nitrothiophen-2-yl)methylidene]hydroxylamine is not yet fully understood. It is believed that the compound acts as an electrophile, reacting with nucleophiles such as amines and thiols. This reaction results in the formation of a new bond between the two molecules. The reaction is believed to be stereospecific, meaning that the product formed is dependent on the orientation of the reactants.
Biochemical and Physiological Effects
The biochemical and physiological effects of (E)-N-[(5-nitrothiophen-2-yl)methylidene]hydroxylamine have not been extensively studied. However, it has been shown to inhibit the growth of some cancer cell lines in vitro. It has also been shown to have an effect on the expression of certain genes involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

The main advantage of (E)-N-[(5-nitrothiophen-2-yl)methylidene]hydroxylamine is its versatility. It can be used in a variety of organic synthesis reactions, allowing for the synthesis of a wide range of compounds. Additionally, it is relatively easy to obtain and use in the lab. However, it is highly reactive and can be difficult to handle and store. Additionally, it is toxic and should be handled with care.

Future Directions

The potential applications of (E)-N-[(5-nitrothiophen-2-yl)methylidene]hydroxylamine are vast and there are many future directions for research. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential use in drug development. Additionally, further research could be done into its use as a catalyst for organic synthesis reactions and its potential use in the synthesis of complex molecules. Finally, further studies could be done into its potential use in the synthesis of peptides and proteins.

Synthesis Methods

The synthesis of (E)-N-[(5-nitrothiophen-2-yl)methylidene]hydroxylamine involves the condensation of (E)-N-[(5-nitrothiophen-2-yl)methylidene]hydroxylamineiophenecarboxaldehyde with hydroxylamine in the presence of a base. The reaction is carried out in an aqueous solution at a temperature of 50-60°C. The reaction is typically complete within 1-2 hours. The product can be isolated by filtration and then purified by column chromatography.